Cas no 1049678-35-4 (N-(2-chloro-6-fluorobenzyl)-2-propen-1-amine hydrochloride)

• Product Name: N-(2-chloro-6-fluorobenzyl)-2-propen-1-amine hydrochloride
• CAS No: 1049678-35-4
• MF: C₁₀H₁₂Cl₂FN
• MW: 236.113384246826
• CID: 4569687
• Update Time: 2025-06-07

N-(2-chloro-6-fluorobenzyl)-2-propen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-chloro-6-fluorobenzyl)-2-propen-1-amine hydrochloride

• Inchi： 1S/C10H11ClFN.ClH/c1-2-6-13-7-8-9(11)4-3-5-10(8)12;/h2-5,13H,1,6-7H2;1H
• InChI Key： FNLXBXVLTRXLOB-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1Cl)F)NCC=C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on N-(2-chloro-6-fluorobenzyl)-2-propen-1-amine hydrochloride

Recent Advances in the Study of N-(2-chloro-6-fluorobenzyl)-2-propen-1-amine hydrochloride (CAS: 1049678-35-4)

N-(2-chloro-6-fluorobenzyl)-2-propen-1-amine hydrochloride (CAS: 1049678-35-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both chloro and fluoro substituents on the benzyl ring, combined with the propenylamine moiety, suggests potential reactivity and biological activity that warrant further investigation.

Recent research has focused on the synthesis and characterization of N-(2-chloro-6-fluorobenzyl)-2-propen-1-amine hydrochloride, with particular attention to its physicochemical properties and stability under various conditions. Studies have demonstrated that the compound exhibits favorable solubility in polar solvents, which is a critical factor for its potential use in pharmaceutical formulations. Additionally, the compound's stability in aqueous solutions has been evaluated, revealing insights into its degradation pathways and potential shelf-life considerations.

In the context of biological activity, preliminary studies have explored the compound's interactions with various molecular targets, including enzymes and receptors implicated in disease pathways. For instance, recent findings suggest that N-(2-chloro-6-fluorobenzyl)-2-propen-1-amine hydrochloride may exhibit inhibitory effects on certain kinase enzymes, which are often targeted in cancer therapy. These findings are supported by in vitro assays showing dose-dependent inhibition of kinase activity, although further validation in cellular and animal models is required to confirm its therapeutic potential.

Another area of interest is the compound's potential role as a building block in the synthesis of more complex molecules. Researchers have utilized N-(2-chloro-6-fluorobenzyl)-2-propen-1-amine hydrochloride as a key intermediate in the development of novel pharmacophores. Its reactivity with various nucleophiles and electrophiles has been exploited to generate libraries of derivatives, which are currently being screened for enhanced biological activity and reduced toxicity.

Despite these promising developments, challenges remain in the optimization of N-(2-chloro-6-fluorobenzyl)-2-propen-1-amine hydrochloride for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have employed computational modeling and high-throughput screening to identify optimal modifications that could improve the compound's pharmacokinetic and pharmacodynamic profiles.

In conclusion, N-(2-chloro-6-fluorobenzyl)-2-propen-1-amine hydrochloride (CAS: 1049678-35-4) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activity make it a valuable tool for exploring new therapeutic avenues. Future research should focus on elucidating its mechanism of action, optimizing its properties, and evaluating its efficacy in relevant disease models. The ongoing studies highlight the compound's potential to contribute to the development of novel therapeutics in the chemical biology and medicinal chemistry fields.